Cas no 554-35-8 (Linamarin)

• Product Name: Linamarin
• CAS No: 554-35-8
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 376109
• PubChem ID: 329760502
• Update Time: 2025-04-19

Linamarin Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-(b-D-glucopyranosyloxy)-2-methyl-
• Linamarin
• 2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropanenitrile
• LINAMARIN(RG)
• Phaseolunatin
• α-Hydroxyisobutyronitrile β-D-glucose
• 2-(β-D-Glucopyranosyloxy)-2-methylpropionitrile

• Inchi： 1S/C10H17NO6/c1-10(2,4-11)17-9-8(15)7(14)6(13)5(3-12)16-9/h5-9,12-15H,3H2,1-2H3/t5-,6-,7+,8-,9+/m1/s1
• InChI Key： QLTCHMYAEJEXBT-ZEBDFXRSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)(C)C

Computed Properties

• Exact Mass: 247.10600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2868 (rough estimate)
• Melting Point: 142-143°C
• Boiling Point: 390.28°C (rough estimate)
• Refractive Index: 1.4610 (estimate)
• Stability/Shelf Life: Acid Sensitive
• PSA: 123.17000
• LogP: -1.89492
• Specific Rotation: D18 -29°
• Optical Activity: [α]/D -26.5±2.0°, c = 1 in H2O

Linamarin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： 26-36
• RTECS：TZ4850000
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides